4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate)

• IUPAC Name: 4-methyl-N-(3-pyridin-2-ylpropyl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-12-7-10-16-11-14(12)15(19)18-9-4-6-13-5-2-3-8-17-13/h2-3,5,7-8,10-11H,4,6,9H2,1H3,(H,18,19)
• InChI Key: PACYNKPYOXEUKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(=O)NCCCC2=CC=CC=N2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body, leading to its various therapeutic effects.
Biochemical and Physiological Effects:
4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, it has been shown to inhibit the replication of certain viruses, such as the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) in lab experiments is its versatility. It can be used in a range of assays and experiments, making it a useful tool for researchers. However, one of the limitations of using this compound is its cost. It is a relatively expensive compound, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate). One area of interest is its potential use in treating neurological disorders, such as Alzheimer's disease. Another area of interest is its use as an imaging agent in medical diagnostics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.
Conclusion:
In conclusion, 4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields of science.

Synthesis Methods

The synthesis of 4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) involves the reaction of 4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide with trifluoroacetic anhydride in the presence of a catalyst. The resulting compound is a white solid that is soluble in organic solvents.

Scientific Research Applications

4-methyl-N-[3-(2-pyridinyl)propyl]nicotinamide bis(trifluoroacetate) has been studied extensively for its potential applications in various fields of science. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in treating neurological disorders and as an imaging agent in medical diagnostics.